Cas no 62615-45-6 (Naphtho[1,2-b]thiophene-3-carboxaldehyde, 2-bromo-)

• Product Name: Naphtho[1,2-b]thiophene-3-carboxaldehyde, 2-bromo-
• CAS No: 62615-45-6
• MF: C₁₃H₇BrOS
• MW: 291.163081407547
• CID: 438121
• PubChem ID: 12326969
• Update Time: 2025-04-19

Naphtho[1,2-b]thiophene-3-carboxaldehyde, 2-bromo- Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-b]thiophene-3-carboxaldehyde, 2-bromo-
• 2-bromobenzo[g][1]benzothiole-3-carbaldehyde
• 2-BROMONAPHTHO[1,2-B]THIOPHENE-3-CARBALDEHYDE
• DTXSID00489755
• 62615-45-6

• Inchi： 1S/C13H7BrOS/c14-13-11(7-15)10-6-5-8-3-1-2-4-9(8)12(10)16-13/h1-7H
• InChI Key： DLXPNUUPPLRZPC-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C2=CC=C3C=CC=CC3=C2S1

Computed Properties

• Exact Mass: 289.94011
• Monoisotopic Mass: 289.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07